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Compound of Interest

Compound Name: C2-Ceramide

Cat. No.: B043508 Get Quote

For researchers and drug development professionals, the integrity of scientific work is

intrinsically linked to a commitment to safety and environmental responsibility. The proper

handling and disposal of specialized chemical compounds like C2-Ceramide are paramount for

ensuring a secure laboratory environment and regulatory compliance. While some safety data

sheets (SDS) state that C2-Ceramide is not classified as a hazardous substance, it is prudent

to treat it as potentially hazardous until its toxicological properties are fully investigated.[1][2]

This guide provides essential, step-by-step procedures for the safe handling and disposal of

C2-Ceramide.

Key Chemical and Safety Data
A summary of essential data for C2-Ceramide (N-Acetyl-D-erythro-sphingosine) is provided

below. Adhering to these parameters is the first step in safe operational conduct.
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Parameter Information Source(s)

Chemical Name

N-[(1S,2R,3E)-2-hydroxy-1-

(hydroxymethyl)-3-

heptadecen-1-yl]-acetamide

[1][3]

Synonyms

C2 Ceramide, Ceramide

(d18:1/2:0), N-acetoyl-D-

erythro-sphingosine

[1][3]

CAS Number 3102-57-6 [2][3][4]

Molecular Formula C20H39NO3 [2][4]

Molecular Weight 341.53 g/mol [2][4]

Appearance Crystalline solid [1]

Storage Temperature
-20°C for long-term storage

(months to years)
[1][5]

Solubility

Ethanol: ~33 mg/mlDMSO:

~20 mg/mlDimethyl

formamide: ~22 mg/ml

[1]

Disposal Recommendation

Treat as hazardous chemical

waste. Dispose of at an

approved waste disposal plant.

[5][6][7]

Operational Plan: From Receipt to Use
Proper handling from the moment the compound enters the laboratory is critical to prevent

accidental exposure and contamination.

Receiving and Storage
Upon receipt, inspect the container for any damage. For long-term stability, C2-Ceramide
should be stored as a crystalline solid at -20°C, where it is stable for at least four years.[1][5]

Always store lipids in glass containers with Teflon-lined caps to prevent contamination from

plastics.[8]
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Preparation of Solutions (Experimental Protocol)
All handling should occur in a well-ventilated area, preferably within a chemical fume hood.[5]

Personal Protective Equipment (PPE): Before handling, wear appropriate PPE, including

safety goggles, a lab coat, and chemical-resistant gloves.[4][6]

Weighing: If working with the powder form, carefully weigh the required amount, taking

measures to avoid generating dust.[5][9]

Dissolving: C2-Ceramide is soluble in organic solvents like ethanol, DMSO, and dimethyl

formamide.[1] Dissolve the solid promptly in an appropriate inert solvent.[5] For biological

experiments, further dilutions into aqueous buffers should be made just prior to use. Aqueous

solutions are not recommended for storage for more than one day.[1]

Equipment: Use only clean glassware and equipment with Teflon lining to prevent

contamination.[5][8]

Disposal Plan: Step-by-Step Procedures
The cardinal rule for disposing of C2-Ceramide is to treat it as hazardous chemical waste.[6]

Never dispose of it down the drain or in the regular trash.[7][9][10] Disposal must always be

conducted in accordance with local, state, and federal regulations.[9]

Personal Protective Equipment (PPE)
Always wear safety glasses or goggles, a lab coat, and chemical-resistant gloves when

handling C2-Ceramide waste.[6]

Waste Segregation and Containment
Proper segregation prevents dangerous chemical reactions and ensures compliant disposal.

[11]

Solid Waste:

Collect unused C2-Ceramide powder and any contaminated materials (e.g., weigh boats,

pipette tips, gloves) in a designated, compatible, and clearly labeled hazardous waste
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container.[7][11]

For small spills, carefully sweep up the solid material to avoid generating dust, and place it

in a sealed, labeled container for disposal.[5][9]

Liquid Waste:

Collect all solutions containing C2-Ceramide in a separate, leak-proof, and clearly labeled

hazardous waste container.[7] The container must have a secure screw cap.[11]

Do not mix C2-Ceramide waste with other incompatible waste streams.[6][11]

For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to contain the

spill, then place the absorbent material into the sealed hazardous waste container.[4][5]

Labeling and Storage
Proper labeling is a critical regulatory requirement.[10]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"

and the full chemical name: "C2-Ceramide" or "N-Acetyl-D-erythro-sphingosine".[6][7] The

label should also include the concentration and any known hazards.[6]

Storage: Store the sealed waste container in a designated Satellite Accumulation Area

(SAA).[10][11] This area must be at or near the point of generation, secure, and away from

general lab traffic.[7][10] The SAA should be inspected weekly for any signs of leakage.[11]

Final Disposal
Request Pickup: Once the waste container is full, or in accordance with your institution's

schedule, arrange for pickup by the Environmental Health and Safety (EHS) department or a

licensed chemical waste disposal contractor.[7][10] There is typically no charge for this

service.[12]

Documentation: Maintain accurate records of the generated waste, including the chemical

name, quantity, and disposal date, as required by institutional and regulatory agencies.[7][13]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_C4_Ceramide_A_Guide_for_Laboratory_Professionals.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/pdf/Essential_Safety_and_Logistics_for_Handling_Sphingolipid_E.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/acetylsphingosine.pdf
https://www.benchchem.com/product/b043508?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_C4_Ceramide_A_Guide_for_Laboratory_Professionals.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b043508?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Sphingolipid_E_A_Guide_to_Safe_and_Compliant_Practices.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.szabo-scandic.com/media/product_data/msds/MEX/MEX-MSDS-MEXHY-101180-1.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistics_for_Handling_Sphingolipid_E.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b043508?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Sphingolipid_E_A_Guide_to_Safe_and_Compliant_Practices.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_C4_Ceramide_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Sphingolipid_E_A_Guide_to_Safe_and_Compliant_Practices.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/pdf/Proper_Disposal_of_C4_Ceramide_A_Guide_for_Laboratory_Professionals.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/pdf/Proper_Disposal_of_C4_Ceramide_A_Guide_for_Laboratory_Professionals.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_C4_Ceramide_A_Guide_for_Laboratory_Professionals.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Waste Generation & Segregation

Phase 2: Labeling & Storage

Phase 3: Final Disposal

Identify C2-Ceramide Waste
(Solid or Liquid)

Wear Full PPE
(Goggles, Gloves, Lab Coat)

Select Designated
Hazardous Waste Container

Place Waste in Container
(Segregate from other chemicals)

Securely Seal Container

Label Container Correctly
'Hazardous Waste'

'C2-Ceramide'

Store in designated
Satellite Accumulation Area (SAA)

DO NOT Dispose
in Sink or Trash Contact EHS for Pickup

Maintain Disposal Records

Click to download full resolution via product page

Caption: Workflow for the proper disposal of C2-Ceramide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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